Cas no 2679836-03-2 ((2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 2679836-03-2
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 5652224
• PubChem ID: 165910555
• Update Time: 2025-10-16

(2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(pyrimidin-5-yl)propanoic acid
• 2679836-03-2
• EN300-28278877
• (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid

• Inchi： 1S/C11H13N3O4/c1-2-3-18-11(17)14-9(10(15)16)4-8-5-12-7-13-6-8/h2,5-7,9H,1,3-4H2,(H,14,17)(H,15,16)/t9-/m1/s1
• InChI Key： UKPLOONAXNEJDO-SECBINFHSA-N
• SMILES： OC([C@@H](CC1=CN=CN=C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid

Introduction to (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid (CAS No. 2679836-03-2)

(2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid (CAS No. 2679836-03-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a propenyl ester group and a pyrimidine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrimidine ring in the structure of (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid is a key functional group that is commonly found in many biologically active molecules, such as nucleosides and nucleotides. The presence of this ring can enhance the compound's interactions with various biological targets, making it a valuable candidate for drug development.

The propenyl ester group is another important feature of this compound. This group can influence the compound's solubility, stability, and bioavailability, which are critical factors in the design and optimization of drug candidates. Recent studies have shown that compounds with similar ester functionalities can exhibit improved pharmacokinetic properties, such as enhanced absorption and reduced metabolism.

In terms of its potential therapeutic applications, (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid has been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promise in inhibiting the proliferation of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR pathway.

One of the notable aspects of (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid is its potential for use in combination therapy. Combining this compound with other drugs can enhance therapeutic efficacy while reducing side effects. For example, recent research has explored its synergistic effects when used in conjunction with conventional chemotherapy agents, such as cisplatin and doxorubicin. These combinations have shown improved outcomes in preclinical models of various cancers, including lung cancer and breast cancer.

Furthermore, the compound's ability to modulate immune responses has also been studied. It has been shown to activate immune cells, such as natural killer (NK) cells and T-cells, which can enhance the body's defense mechanisms against cancer and infectious diseases. This immunomodulatory activity makes (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid a promising candidate for developing novel immunotherapeutic strategies.

In addition to its therapeutic potential, (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid has been evaluated for its safety profile. Preclinical toxicity studies have indicated that it exhibits low toxicity at therapeutic doses, which is a crucial factor for advancing it into clinical trials. The compound's favorable safety profile supports its further development as a potential drug candidate.

The synthesis of (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid involves several steps, including the formation of the pyrimidine ring and the introduction of the propenyl ester group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for meeting the demands of preclinical and clinical research.

In conclusion, (2R)-2-{(prop-2-en-1-yloxy)carbonylamino}-3-(pyrimidin-5-yl)propanoic acid (CAS No. 2679836-03-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.